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Compound of Interest

Compound Name:
Thieno[3,2-c]pyridine

hydrochloride

CAS No.: 28783-42-8

Cat. No.: B13271392

Get Quote

4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride is a heterocyclic compound of

immense significance in medicinal chemistry and pharmaceutical development. While not an

active pharmaceutical ingredient (API) itself, it serves as the critical starting scaffold for the

synthesis of the thienopyridine class of antiplatelet agents, most notably Clopidogrel and

Prasugrel.[1] These drugs are mainstays in the prevention of thrombosis, stroke, and

myocardial infarction, acting as potent and specific antagonists of the P2Y12 adenosine

diphosphate (ADP) receptor on platelets.

This guide provides a comprehensive technical overview of this key intermediate, intended for

researchers, chemists, and drug development professionals. We will delve into its fundamental

physicochemical properties, established synthesis protocols, analytical characterization, and

critical handling procedures, providing the field-proven insights necessary for its effective use in

a research and development setting.

Section 1: Core Physicochemical & Structural
Characteristics
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A thorough understanding of a molecule's physical and chemical properties is the foundation of

its successful application. Thieno[3,2-c]pyridine hydrochloride is typically supplied as a

white to off-white or light yellow crystalline powder.[2][3][4] Its hydrochloride salt form enhances

stability and solubility in aqueous media, which is advantageous for certain reaction conditions.

Key identifying and physical data are summarized below for rapid reference.

Property Value Source(s)

CAS Number 28783-41-7 [5][6]

Alternate CAS 54903-50-3 (Free Base) [5][6]

Molecular Formula C₇H₉NS · HCl [5][6]

Molecular Weight 175.68 g/mol [5][6][7]

Appearance
White to Light yellow/orange

powder/crystal
[2][3]

Melting Point 220-230 °C [2][3]

Boiling Point
242.9 °C at 760 mmHg (for

free base)
[2]

Solubility Soluble in water

SMILES C1CNCC2=C1SC=C2.Cl [7]

InChI

InChI=1S/C7H9NS.ClH/c1-3-8-

5-6-2-4-9-

7(1)6;/h2,4,8H,1,3,5H2;1H

[5][6]

Purity (Typical) >98.0% (HPLC) [3][8]

Section 2: Synthesis Pathway & Mechanistic
Rationale
The construction of the 4,5,6,7-tetrahydrothieno[3,2-c]pyridine ring system is most commonly

achieved via a variation of the Pictet-Spengler reaction. This efficient pathway utilizes readily
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available starting materials, making it amenable to industrial-scale production.[9] The core logic

involves the cyclization of an amine onto an electrophilic carbon, driven by an acid catalyst.

A representative synthesis workflow is outlined below. The choice of solvent, temperature, and

acid is critical for driving the reaction to completion while minimizing side-product formation.

Step 1: Imine Formation

Step 2: Cyclization & Salt Formation

2-Thiophene Ethylamine

Intermediate Imine

Dichloromethane
Reflux (40-45°C)

Paraformaldehyde

Thieno[3,2-c]pyridine HCl

Heat (70°C)
Crystallization

Hydrochloric Acid
(in N,N-dimethylformamide)

Click to download full resolution via product page

Caption: Synthesis workflow for Thieno[3,2-c]pyridine HCl.

Detailed Experimental Protocol (Illustrative)
The following protocol is a synthesized representation based on established methodologies.[1]

[9]

Objective: To synthesize 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride from 2-

thiophene ethylamine.
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Materials:

2-Thiophene ethylamine

Paraformaldehyde

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Hydrochloric acid (HCl)

Reaction vessel with reflux condenser and mechanical stirrer

Procedure:

Imine Formation:

In a suitable reaction vessel, dissolve 2-thiophene ethylamine (1.0 equivalent) in

dichloromethane (approx. 6 volumes).[1]

Initiate stirring and add paraformaldehyde (1.1 equivalents) to the solution.[1]

Heat the mixture to reflux (approximately 40-45°C) and maintain for 4-6 hours. The

azeotropic removal of water drives the formation of the intermediate imine.[1]

Scientist's Note: The use of paraformaldehyde as a source of formaldehyde is a practical

choice for controlling stoichiometry and avoiding the handling of aqueous formalin, which

could interfere with the reaction.

Cyclization and Salt Formation:

After the initial reaction is complete, cool the system to room temperature.

Slowly add a solution of hydrochloric acid in N,N-dimethylformamide (e.g., 7% HCl in

DMF) to the reaction mixture.[1]
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Causality: The acidic conditions protonate the imine, activating it for the intramolecular

electrophilic substitution onto the electron-rich thiophene ring—the key cyclization step.

Heat the mixture to approximately 70°C and stir for 4-6 hours to ensure complete

cyclization.[1]

Crystallization and Isolation:

Cool the reaction solution to a lower temperature (e.g., 15°C) and hold for 8-10 hours to

facilitate product crystallization.[1]

Collect the solid product by filtration.

Wash the filter cake with cold dichloromethane to remove residual DMF and any

unreacted starting materials.[1]

Dry the final product under vacuum at 30-40°C to yield 4,5,6,7-tetrahydrothieno[3,2-
c]pyridine hydrochloride.[1]

Section 3: Application in Drug Development
The primary and most critical application of this molecule is its role as a key intermediate for

thienopyridine antiplatelet drugs.[4][10] The tetrahydrothieno[3,2-c]pyridine core forms the

backbone of these APIs, onto which other functional groups are appended to create the final

active molecule.

A prominent example is the synthesis of Clopidogrel, where the nitrogen atom of the pyridine

ring is alkylated with a substituted phenylacetate derivative.[11]

Thieno[3,2-c]pyridine HCl
(Core Scaffold)

Clopidogrel
(Final API)

Alkylation Reaction
(e.g., K₂CO₃, DMF)

Methyl 2-chloro-o-chlorophenylacetate
(Alkylating Agent)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6122076.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6122076.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6122076.htm
https://www.benchchem.com/product/b13271392/docs?utm_src=pdf-body#introduction-the-central-scaffold-in-modern-antithrombotic-therapy
https://www.benchchem.com/product/b13271392/docs?utm_src=pdf-body#introduction-the-central-scaffold-in-modern-antithrombotic-therapy
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6122076.htm
https://www.tcichemicals.com/IN/en/p/T2770
https://www.sigmaaldrich.com/AT/de/product/supelco/phr9310
https://patents.google.com/patent/US4529596A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13271392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Role as a building block in Clopidogrel synthesis.

The thieno[3,2-c]pyridine nucleus is not limited to antiplatelet agents. Its structural properties

have made it a valuable pharmacophore in exploring other therapeutic targets, including

potential antipsychotics and potassium channel inhibitors.[12][13] This versatility underscores

its importance in discovery chemistry.

Section 4: Analytical Characterization & Quality
Control
Ensuring the purity and identity of Thieno[3,2-c]pyridine hydrochloride is paramount before

its use in GMP synthesis. A multi-pronged analytical approach is standard.

High-Performance Liquid Chromatography (HPLC): This is the primary technique for

assessing purity.[3] A typical reverse-phase method would be employed to separate the main

component from any starting materials or reaction by-products.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure. The proton NMR spectrum would show characteristic signals for the

protons on the thiophene ring and the aliphatic protons of the saturated pyridine ring. The

formation of the hydrochloride salt leads to a downfield shift of proton signals compared to

the free base, a common effect due to the increased positive charge on the nitrogen atom.

[14]

Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound.

Electron ionization (EI) or electrospray ionization (ESI) can be used to determine the mass of

the parent ion corresponding to the free base.[15]

Melting Point: A sharp melting point range is a good indicator of high purity.[2]

Section 5: Safety, Handling, and Storage
As with any chemical reagent, proper handling and storage are essential for safety and to

maintain the integrity of the compound.
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Aspect Guideline Source(s)

GHS Hazards

Warning: H302 (Harmful if

swallowed), H315 (Causes

skin irritation), H319 (Causes

serious eye irritation). May

cause respiratory irritation.

[2][7]

Personal Protective Equipment

(PPE)

Wear protective gloves,

chemical safety goggles, and a

lab coat. Handle in a well-

ventilated area or fume hood.

[2][16][17]

First Aid

If Swallowed: Rinse mouth and

get medical help. Skin Contact:

Wash off with soap and plenty

of water. Eye Contact: Rinse

thoroughly with plenty of water

for at least 15 minutes and

consult a physician.

[2][16][17]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place. Keep

away from incompatible

materials and moisture. A

recommended temperature is

<15°C in a dark place.

[2][17]

Disposal

Dispose of waste material

through a licensed

professional waste disposal

service in accordance with

local regulations. Do not empty

into drains.

[16][17]

Conclusion
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4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride is more than just a chemical

intermediate; it is a cornerstone of modern cardiovascular pharmacotherapy. Its robust and

scalable synthesis, combined with its ideal structure for further chemical elaboration, has

secured its place as an indispensable building block. This guide has provided a technical

framework for understanding its properties, synthesis, and application, equipping scientists and

researchers with the necessary knowledge for its proficient use in the laboratory and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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